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Compound of Interest

Compound Name: Fulvestrant-9-sulfone-d3

Cat. No.: B12392374

An In-depth Technical Guide to Fulvestrant-9-
sulfone-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Fulvestrant-9-sulfone-d3, a deuterated metabolite of the potent estrogen
receptor antagonist, Fulvestrant. This document is intended for use by researchers, scientists,
and professionals in the field of drug development and analysis.

Core Physical and Chemical Properties

Fulvestrant-9-sulfone-d3 is the deuterium-labeled form of Fulvestrant-9-sulfone.[1] The
sulfone is a known metabolite of Fulvestrant, formed through oxidation of the side chain
sulfoxide.[2][3] The introduction of deuterium atoms creates a stable, heavier isotope version of
the molecule, making it an ideal internal standard for quantitative analysis by mass
spectrometry-based methods such as LC-MS.[1]
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Property Value Source(s)
Molecular Formula C32H44D3F504S [L1[41511611 71
Molecular Weight 625.79 g/mol [L1[4]1I5]1161[7]
Appearance White solid [8]

Purity >99% deuterated forms (di-ds)  [9]

Storage Conditions 2-8°C Refrigerator [5]

Note: Specific data on melting point, boiling point, and detailed stability for Fulvestrant-9-
sulfone-d3 are not readily available in the public domain. The solubility of the related
compound, Fulvestrant-d3, is reported as 25 mg/ml in DMF, 20 mg/ml in DMSO, and 25 mg/ml
in Ethanol.[9]

Mechanism of Action of Parent Compound:
Fulvestrant

Fulvestrant is a selective estrogen receptor degrader (SERD) that functions as an estrogen
receptor (ER) antagonist with no known agonist effects.[2][10] Its primary mechanism involves
binding to the estrogen receptor, which leads to the destabilization and subsequent
degradation of the receptor protein.[10] This downregulation of estrogen receptors inhibits the
growth of estrogen-sensitive human breast cancer cells.[3][11]

Signaling Pathway of Fulvestrant
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Workflow for Quantitative Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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